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Compound of Interest

Compound Name:
1-Chloro-5-isoquinolinesulfonic

acid

Cat. No.: B023764 Get Quote

In-depth Technical Guide: 1-Chloro-5-
isoquinolinesulfonic Acid
For Researchers, Scientists, and Drug Development Professionals

CAS Number: 105627-80-3 Molecular Formula: C₉H₆ClNO₃S Molecular Weight: 243.67 g/mol

This document provides a comprehensive overview of the available safety and technical data

for 1-Chloro-5-isoquinolinesulfonic acid. The information has been compiled from various

sources to ensure a thorough guide for laboratory and research applications.

Summary of Physical and Chemical Properties
The following table summarizes the known physical and chemical properties of 1-Chloro-5-
isoquinolinesulfonic acid. It is important to note that a complete, experimentally verified

dataset is not available in the public domain. Some data points are based on computational

models and should be treated as estimates.
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Property Value Source

Appearance Pale Brown to Off-White Solid Pharmaffiliates, Rui-Xi Bio

Molecular Formula C₉H₆ClNO₃S BLD Pharm, Pharmaffiliates

Molecular Weight 243.67 g/mol BLD Pharm, Rui-Xi Bio

Melting Point >250°C (decomposes) Guidechem, Rui-Xi Bio

Density 1.608 g/cm³ (calculated) Guidechem

Solubility
Slightly soluble in DMSO,

Methanol, and Water
Rui-Xi Bio

Refractive Index 1.68 (calculated) Guidechem

logP (octanol-water partition

coefficient)
3.21570 (calculated) Guidechem

Toxicological Information
A comprehensive toxicological profile for 1-Chloro-5-isoquinolinesulfonic acid is not

available in the reviewed literature and safety data sheets. Therefore, specific quantitative data

such as LD50 and LC50 values are not provided. It is recommended to handle this compound

with the utmost care, assuming it may be harmful.
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Metric Value Remarks

Acute Oral Toxicity (LD50) Data not available

Acute Dermal Toxicity (LD50) Data not available

Acute Inhalation Toxicity

(LC50)
Data not available

Skin Corrosion/Irritation Data not available
Based on similar structures,

may cause skin irritation.

Serious Eye Damage/Irritation Data not available

Based on similar structures,

may cause serious eye

irritation.

Respiratory or Skin

Sensitization
Data not available

Germ Cell Mutagenicity Data not available

Carcinogenicity Data not available

Reproductive Toxicity Data not available

Specific Target Organ Toxicity

(Single Exposure)
Data not available

Based on similar structures,

may cause respiratory

irritation.

Specific Target Organ Toxicity

(Repeated Exposure)
Data not available

Aspiration Hazard Data not available

Hazard Identification and GHS Classification
A definitive GHS classification for 1-Chloro-5-isoquinolinesulfonic acid has not been formally

established in the available documentation. However, based on the known hazards of

structurally similar compounds, such as other substituted quinoline and isoquinoline sulfonic

acids, the following GHS pictograms and hazard statements could be anticipated. This is a

precautionary assessment and should be treated as such in the absence of validated data.
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Caption: Potential GHS Pictograms and Hazard Statements.

Handling and Storage
Proper handling and storage procedures are critical to ensure safety in a laboratory setting.

Aspect Recommendation

Handling

- Wear appropriate personal protective

equipment (PPE), including chemical-resistant

gloves, safety goggles, and a lab coat. - Avoid

breathing dust. Use in a well-ventilated area or

under a fume hood. - Avoid contact with skin

and eyes. - Wash hands thoroughly after

handling.

Storage

- Store in a tightly closed container. - Keep in a

cool, dry, and well-ventilated place. -

Recommended storage temperatures vary by

supplier, ranging from 2-8°C to -20°C.[1] Check

the supplier's recommendation.

First Aid Measures
In case of exposure to 1-Chloro-5-isoquinolinesulfonic acid, the following first aid measures

should be taken immediately.
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Exposure Route First Aid Measures

Inhalation

- Move the person to fresh air. - If breathing is

difficult, give oxygen. - If not breathing, give

artificial respiration. - Seek medical attention.

Skin Contact

- Immediately wash the affected area with soap

and plenty of water while removing all

contaminated clothing. - Seek medical attention

if irritation persists.

Eye Contact

- Rinse cautiously with water for several

minutes. - Remove contact lenses, if present

and easy to do. Continue rinsing. - Immediately

seek medical attention.

Ingestion

- Do NOT induce vomiting. - Never give

anything by mouth to an unconscious person. -

Rinse mouth with water. - Seek immediate

medical attention.

Accidental Release Measures
In the event of a spill, a clear and logical workflow should be followed to ensure the safety of

personnel and the environment.
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Spill of Solid
1-Chloro-5-isoquinolinesulfonic acid

Evacuate non-essential personnel
and ensure adequate ventilation.

Wear appropriate PPE:
- Chemical resistant gloves

- Safety goggles
- Respiratory protection

- Lab coat

Contain the spill.
Avoid generating dust.

Carefully sweep or scoop up
the spilled solid.

Place the material into a
suitable, labeled container for disposal.

Clean the spill area with a
wet cloth or paper towels.
Avoid creating aerosols.

Place all contaminated cleaning
materials into the disposal container.

Dispose of the waste according to
local, state, and federal regulations.

Spill Cleanup Complete

Click to download full resolution via product page

Caption: General workflow for handling a solid chemical spill.
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Experimental Protocols
Detailed experimental protocols for the determination of the safety data presented (e.g.,

toxicity, flammability) are not available for 1-Chloro-5-isoquinolinesulfonic acid in the public

domain. Standardized OECD or EPA guidelines for chemical testing would likely be followed,

but no specific reports for this compound were found.

Disclaimer
The information provided in this guide is based on limited available data and is intended for use

by qualified professionals. It is not exhaustive and should not be considered a substitute for a

comprehensive Safety Data Sheet (SDS) from a supplier. Users should always consult the

most current SDS for this compound before handling and conduct their own risk assessment.

Google and its affiliates make no warranties, express or implied, and assume no liability for the

accuracy or completeness of the information contained herein.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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